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Executive Summary: This document provides a comprehensive technical overview of the

China-nexus cyber espionage group UNC3886, based on extensive research conducted by

Mandiant. UNC3886 is a sophisticated and evasive threat actor known for its focus on long-

term intelligence gathering from high-value targets.[1] The group demonstrates a deep

understanding of network and virtualization technologies, often exploiting zero-day

vulnerabilities to maintain persistent, low-profile access to victim environments.[2][3][4] Key

targets include organizations in the defense, technology, telecommunications, government, and

energy sectors across North America, Asia, and Europe.[2][5][6]

This guide details UNC3886's tactics, techniques, and procedures (TTPs), analyzes its custom

malware ecosystem, outlines investigative methodologies, and presents logical diagrams of its

attack flows. The actor's modus operandi involves targeting devices that typically lack robust

security monitoring, such as network appliances and hypervisors, allowing them to operate

undetected for extended periods.[1][3]

Target Profile and Strategic Objectives
UNC3886's operations are consistent with state-sponsored espionage, prioritizing long-term

intelligence collection over financial gain or disruptive attacks.[1] The group's target selection
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highlights a strategic interest in sensitive sectors critical to national security and technological

development.

Table 1: UNC3886 Target Demographics

Category Details

Primary Industries

Defense Industrial Base (DIB), Technology,

Telecommunications, Government, Aerospace,

Energy, and Utilities.[3][5][6][7]

Geographic Focus
United States, Asia (including Southeast Asia),

and Europe.[2][5][6]

Targeted Technologies
Network Edge Devices, Virtualization Platforms,

and associated management servers.[3][7][8]

Core Objective
Long-term, persistent access for surreptitious

data exfiltration and espionage.[1][7]

Tactics, Techniques, and Procedures (TTPs)
UNC3886 employs a multi-layered strategy characterized by stealth, persistence, and a deep

knowledge of target systems.

Initial Access
The group's primary initial access vector is the exploitation of zero-day and n-day vulnerabilities

in internet-facing devices.[3][4][7]

Zero-Day Exploitation: UNC3886 has a track record of exploiting undisclosed vulnerabilities

to gain an initial foothold.[4] Mandiant discovered that the group exploited CVE-2023-34048,

a vulnerability in VMware vCenter, as far back as late 2021, nearly two years before it was

publicly disclosed and patched.[4]

Exploitation of Known Vulnerabilities: The actor targets known but unpatched vulnerabilities

in network and security appliances from vendors like Fortinet, VMware, and Juniper.[5][7][9]
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Credential Access: In some cases, initial access was gained using legitimate credentials to

access terminal servers that managed network devices.[8][10]

Table 2: Key Vulnerabilities Exploited by UNC3886

CVE ID Vendor Product Vulnerability Type

CVE-2023-34048 VMware vCenter Server

Out-of-bounds write,

leading to remote

command execution.

[4][9][11]

CVE-2023-20867 VMware Tools

Authentication

bypass, enabling

privileged command

execution on guest

VMs.[3][5][9]

CVE-2022-41328 Fortinet FortiOS

Path traversal,

allowing attackers to

overwrite system files.

[3][5][7][9]

CVE-2022-22948 VMware vCenter Server

Unspecified

vulnerability leveraged

in attacks.[5][9]

CVE-2025-21590 Juniper Junos OS

A specific process

injection technique

used to bypass the

Veriexec security

feature.[2][12]

Persistence and Defense Evasion
UNC3886 establishes multiple layers of persistence to ensure long-term access, even if one

layer is detected and removed.[5][11]
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Hypervisor-Level Persistence: The actor deploys malicious vSphere Installation Bundles

(VIBs) to install backdoors directly onto ESXi hypervisors.[3][13] This provides a powerful

persistence mechanism that is difficult to detect with traditional security tools.[13]

Network Device Compromise: The group compromises routers and firewalls, deploying

custom malware that can survive system reboots and firmware upgrades.[8][10]

Living-off-the-Land: UNC3886 leverages legitimate credentials and system tools to move

laterally, blending in with normal administrative activity.[5][8]

Log Evasion: The actor actively clears and modifies logs and disables file system verification

on startup to hide its tracks.[3] An embedded script in their malware for Juniper routers was

designed specifically to disable logging mechanisms.[8]

Bypassing Security Features: On Juniper routers, UNC3886 bypassed the veriexec

subsystem—a kernel-based file integrity monitor—by injecting malicious code into the

memory of a legitimate process.[8][10][12]

Command and Control (C2)
To evade detection, UNC3886 uses legitimate third-party services for its C2 communications.

Use of Trusted Services: The MOPSLED and RIFLESPINE backdoors leverage services like

GitHub and Google Drive.[5][9] MOPSLED.LINUX, for instance, communicates with a dead-

drop URL to retrieve the address of its actual C2 server.[11]

Custom Protocols: The group uses non-traditional protocols, such as VMware's Virtual

Machine Communication Interface (VMCI) sockets, for C2.[3][11] This allows for direct

communication between a compromised hypervisor and its guest VMs, or between two guest

VMs, bypassing network-level monitoring.[3][11]

Credential Harvesting
A primary objective post-compromise is the collection of valid credentials to facilitate lateral

movement.

TACACS+ Sniffing: The custom malware LOOKOVER is a sniffer designed to process and

decrypt TACACS+ authentication packets, writing the captured credentials to a file.[5][9]
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SSH Backdoors: UNC3886 deploys backdoored SSH clients and leverages the Medusa

rootkit to set up custom SSH servers for harvesting user credentials from successful

authentications.[5]

Malware and Tooling Analysis
UNC3886 utilizes a combination of publicly available rootkits and a sophisticated ecosystem of

custom malware.

Table 3: UNC3886 Malware and Tooling
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Name Type Platform Key Capabilities

MOPSLED Backdoor Linux, Windows

Modular, shellcode-

based. Retrieves

plugins from C2. Uses

custom ChaCha20

encryption.[11]

Communicates via

GitHub for C2.[5]

RIFLESPINE Backdoor Cross-platform

Uses Google Drive for

file transfer and

command execution.

[5]

VIRTUALPITA /

VIRTUALPIE
Backdoor VMware ESXi

Deployed via

malicious VIBs.

Establishes listeners,

facilitates file transfer,

and executes

commands between

hypervisor and guest

VMs.[3][13]

VIRTUALSHINE Backdoor VMware ESXi

Leverages VMCI

sockets to provide a

bash shell, enabling

host-to-guest or

guest-to-guest

communication.[5][9]

[11]

LOOKOVER Credential Sniffer Linux

Written in C, it

processes and

decrypts TACACS+

authentication packets

to steal credentials.[5]

[9]
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REPTILE Rootkit Linux

Publicly available tool

used to hide files,

processes, and

network activity,

providing a hidden

backdoor.[5][7]

Medusa Rootkit Linux

Publicly available tool

used to log user

credentials and

executed commands

from local or remote

authentications.[5]

TINYSHELL Variants Backdoor Juniper Junos OS

Six customized

variants of the open-

source backdoor

providing

active/passive C2 and

log disabling features.

[8][10][12]

Investigative Methodologies and Attack Flows
Mandiant's research involved deep forensic analysis of compromised systems, which often lack

EDR agents. The following protocols and logical flows were derived from their findings.

Protocol for Investigating vCenter Compromise
Mandiant identified a key indicator of initial access through the exploitation of CVE-2023-

34048.

Examine Service Crash Logs: On the vCenter appliance, inspect the log file at

/var/log/vMonCoredumper.log.

Identify Target Service Crash: Look for log entries indicating that the vmdird service has

crashed. Mandiant observed these crashes occurred minutes before attacker backdoors

were deployed.[4]
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Correlate Timestamps: Align the timestamps of the service crash with the creation or

modification times of known malicious files or backdoors on the system.

Analyze Core Dumps: If available, analyze the core dump file of the vmdird process.

Mandiant noted that the actor often removed these files to cover their tracks.[4] The

presence of a crash log without a corresponding core dump is a strong indicator of this

activity.

Logical Flow: Multi-Layer Persistence and Lateral
Movement
The following diagram illustrates UNC3886's typical attack path, from initial compromise of a

network device to establishing persistence within the virtualized environment.
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Caption: High-level attack flow of UNC3886 operations.
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Protocol for Analyzing Hypervisor Persistence
Mandiant's discovery of hypervisor-level malware involved a novel persistence technique.

Access ESXi Host: Gain administrative access to the suspect ESXi hypervisor.

Analyze Boot Profile: Examine the boot profile and the list of installed vSphere Installation

Bundles (VIBs).

Identify Malicious VIBs: Look for VIBs that are not part of the standard ESXi installation or

signed by VMware. The actor used these to install backdoors like VIRTUALPITA and

VIRTUALPIE.[13]

Inspect VIB Contents: Extract and reverse engineer the contents of the suspicious VIB to

understand its payload and functionality. The malware established listeners and enabled

command execution and file transfer between the host and guest VMs.[13]

Logical Flow: C2 Communication via Trusted Services
This diagram shows how UNC3886 uses legitimate online services as a dead-drop resolver to

obfuscate its C2 infrastructure.
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Caption: C2 obfuscation using trusted third-party services.
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Logical Flow: Juniper Veriexec Bypass
This diagram details the steps UNC3886 took to bypass a key security feature on Juniper

routers.
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Caption: Process for bypassing Juniper's Veriexec feature.
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Conclusion and Recommendations
UNC3886 represents a significant threat due to its advanced capabilities, stealth, and focus on

high-value targets. The group's ability to exploit zero-day vulnerabilities and operate in

environments lacking EDR coverage underscores the need for a defense-in-depth security

posture.

Mandiant recommends the following mitigation strategies:

Timely Patching: Organizations should prioritize patching for network edge devices,

hypervisors, and management consoles.[8][11]

Enhanced Monitoring: Implement robust security monitoring and logging for devices and

platforms that do not support traditional EDR agents.[8] This includes analyzing hypervisor

logs, network traffic, and VIB installations.

Network Segmentation: Segment networks to prevent lateral movement from perimeter

devices to critical internal systems like vCenter servers.

Credential Security: Enforce strong access controls and monitor for anomalous

authentication patterns, especially for administrative accounts and services like TACACS+.

Threat Hunting: Proactively hunt for TTPs associated with UNC3886, such as unusual

service crashes, the presence of unknown VIBs, and C2 traffic to legitimate online services.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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